Cas no 2227728-02-9 ((3R)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid)

• Product Name: (3R)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid
• CAS No: 2227728-02-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6518722
• PubChem ID: 165821574
• Update Time: 2025-07-31

(3R)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid
• EN300-1581449
• 2227728-02-9
• (3R)-3-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hexanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-8-17(15-25(30)31)28-26(32)22-13-7-14-24(22)29-27(33)34-16-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h3-6,9-12,17,22-24H,2,7-8,13-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17-,22-,24+/m1/s1
• InChI Key： MNOMPCPNQAPQCB-BSDZUQITSA-N
• SMILES： O=C([C@@H]1CCC[C@@H]1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](CC(=O)O)CCC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid

Comprehensive Overview of (3R)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid (CAS No. 2227728-02-9)

The compound (3R)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid (CAS No. 2227728-02-9) is a highly specialized organic molecule with significant applications in peptide synthesis and medicinal chemistry. Its intricate structure features a fluorenylmethoxycarbonyl (Fmoc) protecting group, a cyclopentyl ring, and a hexanoic acid moiety, making it a valuable intermediate in the development of bioactive peptides and small-molecule therapeutics. Researchers and pharmaceutical companies are increasingly interested in this compound due to its role in advancing drug discovery and bioconjugation technologies.

In recent years, the demand for Fmoc-protected amino acids and their derivatives has surged, driven by the growing focus on peptide-based therapeutics and targeted drug delivery systems. The compound’s unique stereochemistry (3R, 1RS, 2SR) ensures high selectivity in peptide coupling reactions, a critical factor in synthesizing complex molecules like GPCR-targeting peptides and enzyme inhibitors. This aligns with current trends in precision medicine, where researchers seek to optimize molecular interactions for enhanced efficacy and reduced side effects.

From a synthetic perspective, CAS No. 2227728-02-9 exemplifies the convergence of solid-phase peptide synthesis (SPPS) and solution-phase chemistry. The Fmoc group is particularly advantageous due to its orthogonality and ease of removal under mild basic conditions, minimizing side reactions. This property is frequently highlighted in forums discussing peptide synthesis troubleshooting, a common search query among organic chemists. Additionally, the compound’s hexanoic acid tail offers functional versatility, enabling conjugation with fluorescent probes or polyethylene glycol (PEG) chains for biophysical studies or half-life extension strategies.

The pharmaceutical industry’s shift toward personalized therapeutics has further amplified interest in chiral building blocks like this compound. Its application in peptide-antibody hybrids and PROTACs (proteolysis-targeting chimeras) underscores its relevance in cutting-edge research. Online discussions often explore its compatibility with automated synthesizers and green chemistry protocols, reflecting broader concerns about scalability and sustainability in chemical manufacturing.

Analytical characterization of (3R)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid typically involves HPLC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals. The compound’s stability under various pH conditions is another hot topic, particularly for formulators working on oral peptide delivery systems. Recent publications have also investigated its potential in metal-catalyzed reactions, expanding its utility beyond traditional peptide chemistry.

In conclusion, CAS No. 2227728-02-9 represents a nexus of innovation in synthetic and medicinal chemistry. Its multifaceted applications—from peptide drug development to chemical biology tools—make it a compound of enduring interest. As the scientific community continues to explore next-generation therapeutics, this molecule is poised to play a pivotal role in shaping the future of bioactive molecule design.